Cas no 6299-02-1 (1-(4-Chlorophenyl)ethylamine)

• Product Name: 1-(4-Chlorophenyl)ethylamine
• CAS No: 6299-02-1
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD00044766
• CID: 85608
• PubChem ID: 97803
• Update Time: 2025-04-18

1-(4-Chlorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)ethanamine
• 1-(4-cholropheny)ethanamine
• 1-(4-Chlorophenyl)ethylamine
• 4-CHLORO-ALPHA-METHYLBENZYLAMINE
• NSC 42452
• p-Chloro-alpha-methylbenzylamine
• alpha-(p-Chlorophenyl)ethylamine
• alpha-Methyl-4-chlorobenzenemethanamine
• J-501731
• 1-(4-chloro-phenyl)-ethylamine
• 1-(4-chlorophenyl)-ethyl-amine
• PINPOEWMCLFRRB-UHFFFAOYSA-N
• MFCD00044766
• (+/-) 1-(4-chlorophenyl)ethylamine
• 1-(4-chlorophenyl)-ethylamine
• AKOS000264390
• SB76104
• SB76548
• 2-FLUORO-2-DEOXY-D-GALACTOPYRANOSE
• 4-Chloro-a-methylbenzylamine
• BCP09416
• (+/-)-4-chloro-(alpha-methyl)benzylamine
• (R)-4-Chloro-alpha-methylbenzylamine
• CS-0042334
• MFCD00671640
• CHEMBL4214761
• NS00044556
• 1-(4-chlorophenyl)-1-ethanamine
• (+/-)1-(4-chlorophenyl)ethylamine
• racemic 1-(4-chloro-phenyl)-ethylamine
• W-110103
• Z56347112
• 1-(4-Chlorophenyl)ethylamine, 97%
• (+/-)-1-(4-chlorophenyl)ethylamine
• (AlphaR)-4-chloro-alpha-methylbenzenemethanamine
• FT-0636081
• SCHEMBL177057
• MFCD00671639
• racemic 1 -(4-chloro-phenyl)-ethylamine
• SY036377
• SY139112
• SB75733
• BDBM50454557
• FT-0605284
• racemic 1-(4-chloro-phenyl)ethylamine
• 5-AMINO-BENZOFURAN-2-CARBOXYLICACIDMETHYLESTER
• Clophar
• DTXSID101346878
• NSC42452
• A834135
• AKOS016042318
• AMY14999
• EINECS 228-576-0
• 1-(4-chlorophenyl)ethan-1-amine
• FT-0605114
• 6H-029
• EN300-10020
• Benzenemethanamine, 4-chloro-.alpha.-methyl-, (.alpha.S)-
• NSC-42452
• 6299-02-1
• 4-Chloro-methylbenzylamine
• BB 0254687
• benzene, 1-(1-aminoethyl)-4-chloro-
• BBL017845
• (S)-4-Chloro-alpha-methylbenzylamine
• DB-190494
• ALBB-002133
• STK486975
• DB-054361

• MDL： MFCD00044766
• Inchi： 1S/C8H10ClN/c1-6(10)7-2-4-8(9)5-3-7/h2-6H,10H2,1H3
• InChI Key： PINPOEWMCLFRRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.080 g/mL at 25 °C(lit.)
• Melting Point: 140-141 ºC
• Boiling Point: 116-117 ºC (19 Torr)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.543(lit.)
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.06000
• Solubility: Not determined

1-(4-Chlorophenyl)ethylamine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S45-S36-S37-S39
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes